molecular formula C6H10F2O2 B6209459 1-(difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol, Mixture of diastereomers CAS No. 2731011-20-2

1-(difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol, Mixture of diastereomers

Cat. No. B6209459
CAS RN: 2731011-20-2
M. Wt: 152.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol, Mixture of diastereomers, is a cyclic alcohol with two chiral centers. It is composed of four carbon atoms, one oxygen atom, and two fluorine atoms and is a member of the cyclobutanol family. This compound is an important intermediate in the synthesis of many pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a starting material in the synthesis of a variety of other compounds, such as esters, amines, and amides.

Mechanism of Action

The mechanism of action for 1-(difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol is not well understood. However, it is believed that the reaction between 1-(difluoromethyl)cyclobutane and formaldehyde involves a nucleophilic substitution reaction, with the formation of a carbon-oxygen bond. The reaction is believed to proceed through a series of intermediate steps, including the formation of a cyclic hemiacetal, followed by the formation of an oxonium ion, which then undergoes a rearrangement to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol are not well understood. However, it is believed that the compound could potentially have an effect on the metabolism of certain compounds, as well as on the activity of certain enzymes. It is also possible that the compound could have an effect on the activity of certain receptors in the body.

Advantages and Limitations for Lab Experiments

1-(Difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is also relatively stable under normal laboratory conditions. Additionally, it can be used as a starting material for the synthesis of a variety of other compounds. However, it is important to note that the compound is a mixture of diastereomers, which can be difficult to separate.

Future Directions

1-(Difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol has many potential future applications. It could be used as a starting material in the synthesis of a variety of other compounds, such as esters, amines, and amides. It could also be used as a model compound for studying the stereoselectivity of organic reactions, as well as for investigating the mechanism of cyclization reactions. Additionally, further research could be done to explore the biochemical and physiological effects of the compound, as well as its potential therapeutic applications.

Synthesis Methods

1-(Difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol can be synthesized from the reaction of 1-(difluoromethyl)cyclobutane with formaldehyde in the presence of a strong base, such as potassium hydroxide. The reaction is carried out in an aqueous medium at room temperature. The resulting product is a mixture of diastereomers, which can be separated by chromatographic techniques.

Scientific Research Applications

1-(Difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol has been used in a variety of scientific research applications. It has been used as a model compound for studying the stereoselectivity of organic reactions, as well as for investigating the mechanism of cyclization reactions. It has also been used as a starting material in the synthesis of a variety of other compounds, such as esters, amines, and amides.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol involves the following steps: protection of the hydroxyl group, introduction of the difluoromethyl group, reduction of the carbonyl group, and deprotection of the hydroxyl group.", "Starting Materials": [ "Cyclobutanone", "Formaldehyde", "Hydrogen fluoride", "Sodium borohydride", "Methanol", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether" ], "Reaction": [ "Step 1: Protection of the hydroxyl group by reacting cyclobutanone with formaldehyde and hydrogen fluoride to form 1-(hydroxymethyl)cyclobutan-1-ol.", "Step 2: Introduction of the difluoromethyl group by reacting 1-(hydroxymethyl)cyclobutan-1-ol with difluoromethyltrimethylsilane and trifluoromethanesulfonic acid to form 1-(difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol.", "Step 3: Reduction of the carbonyl group by reacting 1-(difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol with sodium borohydride in methanol to form 1-(difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol, Mixture of diastereomers.", "Step 4: Deprotection of the hydroxyl group by reacting 1-(difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol, Mixture of diastereomers with acetic acid and sodium hydroxide followed by extraction with diethyl ether to obtain the final product." ] }

CAS RN

2731011-20-2

Product Name

1-(difluoromethyl)-3-(hydroxymethyl)cyclobutan-1-ol, Mixture of diastereomers

Molecular Formula

C6H10F2O2

Molecular Weight

152.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.